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Comparative Environmental Toxicity at a Glance

Aspect Ivermectin Moxidectin Key Findings

General Toxicity
(Dung Beetles)

6x more toxic than
moxidectin [1]

Less toxic than
ivermectin [1]

IVM's LC50 (lethal
concentration for 50% of

population) is significantly
lower than MOX's for

multiple species [2] [1].

Sub-Lethal
Effects (Insects)

Causes lethargy,

paralysis, molting
issues, and necrosis in

insects [3] [1]

Similar mode of action,

but effects are less
severe at comparable

doses [1]

Both drugs inhibit antennal

response (olfaction) in dung
beetles, a critical sub-lethal

effect [1].

Plant Toxicity Causes yellowing,

tissue death, and
reduced growth in

sensitive native plants;
promotes weed growth

[3]

Reduces above-ground

biomass and leaf area
in grassland plants [4]

Ivermectin can shift plant

community balance by
stressing native species

while weeds thrive [3].

Environmental
Persistence

Excreted in dung;

residues persist in soil

More lipophilic, leading

to a longer mean
residence time in animal

Moxidectin's longer

persistence may partially
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Aspect Ivermectin Moxidectin Key Findings

from fertilized slurry [5]

[6]

tissues and environment

[7] [1]

offset its lower initial toxicity

[1].

Detailed Experimental Data and Methodologies

The conclusions in the table are drawn from specific experimental protocols. Here is a detailed look at the

key studies and their methods.

Toxicity to Dung Beetles and Flies

Multiple studies have quantitatively compared the toxicity of these drugs to insects crucial for dung

decomposition.

Study on Adult Dung Beetles (Scarabaeus cicatricosus) [1]:

Objective: To compare sub-lethal and pre-lethal effects of ivermectin and moxidectin.

Methodology: Adult beetles were fed dung spiked with known concentrations of either drug.
Sub-lethal Effect: Electroantennography (EAG) was used to measure the inhibition of

the antennal response to odorants (Me3N and NH3) after drug ingestion. This tests the
damage to the nervous system and sensory perception.

Pre-lethal Effect: The time until the onset of ataxia (loss of muscle control) was recorded
and related to the ingested dose.

Key Metrics: The study calculated the IC50 (concentration that inhibits 50% of antennal
response) and pLC50 (dose that causes paralysis in 50% of individuals).

Result: Ivermectin was six times more toxic than moxidectin in both the EAG tests (IC50)
and the ataxia induction (pLC50).

Study on 11 Species of Dung Flies [2]:

Objective: To determine the lethal toxicity (LC50) of both drugs across multiple fly species.
Methodology: Fly larvae were reared in cattle dung spiked with a range of concentrations of

ivermectin or moxidectin. Mortality was assessed, and LC50 values were calculated using
probit analysis.

Result: Moxidectin's LC50 was consistently and significantly higher (by approximately an
order of magnitude) than ivermectin's across all 11 species, confirming that moxidectin is less
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toxic. Sepsid flies were found to be the most sensitive group [2].

Effects on Plants

The impact on plants differs from that on insects, as plants are not the primary target organisms, but they can

be affected through soil contamination.

Study on Native Prairie Plants (Environmental Remediation Class) [3]:

Objective: To observe the effects of ivermectin on native plants.
Methodology: Native prairie plants were exposed to three levels of ivermectin: a realistic fecal

dosage, a high dosage, and a control. Plant health was monitored for symptoms like yellowing,
tissue death, and reduced growth.

Result: At high doses, plants died quickly. At realistic doses, sensitive species like upright
prairie coneflower showed immediate stress, while weedy species like lamb's quarters were

unaffected or even thrived, potentially shifting the ecosystem balance [3].

Study on Grassland Plants with Moxidectin [4]:

Objective: To investigate moxidectin's effect on plant growth and the role of plant competition.
Methodology: Four grassland species were grown in pots with soil treated with moxidectin
(0.1, 1, and 5 μg g⁻¹). In half the pots, a dominant grass competitor was added.
Result: At 5 μg g⁻¹, moxidectin reduced above-ground biomass and intact leaf area while

increasing specific leaf area. These effects were often more pronounced when there was no
plant competition, suggesting anthelmintic residues can negatively affect plant recruitment,

especially in open soil patches [4].

Environmental Persistence and Residues

The behavior of these drugs in the environment is a critical part of their risk assessment.

Residue Study in Swine Farms [5] [6]:

Objective: To track ivermectin residues from treated sows to the environment.
Methodology: Faecal, slurry, and soil samples were collected from farms using ivermectin.

Drug concentrations were analyzed via liquid chromatography-tandem mass spectrometry (LC-
MS/MS).
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Result: Ivermectin residues were detected in soil fertilized with farm slurry, with concentrations

sometimes exceeding ecotoxicological thresholds for non-target species. The excretion route
(oral vs. injection) significantly influenced the concentration and timing of residues in faeces [5]

[6].

Pharmacokinetic Study in Dairy Sheep [7]:

Objective: To compare the excretion patterns of ivermectin and moxidectin in milk.

Methodology: Sheep were administered either drug subcutaneously or orally. Milk and plasma
concentrations were measured over time using HPLC.

Result: Moxidectin was excreted in milk at higher concentrations and for a longer duration
(detected up to 35 days post-treatment) compared to ivermectin. This is attributed to

moxidectin's higher lipophilicity [7].

Mechanism of Action

Both ivermectin and moxidectin belong to the macrocyclic lactone family and share a similar mode of

action, which explains their toxicity to non-target insects [1].
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Macrocyclic Lactone (IVM/MOX)
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Note: Mammals lack GluCl channels,
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Paralysis → Death
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This shared mechanism is why both drugs cause neurological symptoms like lethargy and paralysis in insects

[3] [1]. The difference in toxicity is likely due to their specific chemical structures and pharmacokinetics,

with moxidectin's lack of a disaccharide group being a key differentiator [1].

Overall Conclusion

For researchers and environmental assessors, the choice between these two parasiticides involves a trade-off:

Ivermectin presents a higher immediate toxicity to a broad range of non-target dung beetles and

flies.
Moxidectin, while less toxic initially, poses a greater long-term exposure risk due to its higher

lipophilicity and persistence in the environment.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s536074?utm_src=pdf-body-img
https://www.csc.edu/news/2025/environmental-remediation-class-studies-ivermectins-effects-on-plants-and-insects.html
https://www.nature.com/articles/s41598-018-33241-0
https://www.smolecule.com/products/s536074?utm_src=pdf-body
https://www.nature.com/articles/s41598-018-33241-0
https://www.smolecule.com/products/s536074?utm_src=pdf-body
https://www.smolecule.com/products/s536074?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The "safer" option from an ecotoxicological standpoint is context-dependent and requires weighing the

severity of acute toxicity against the potential for chronic environmental accumulation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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